Furo[2,3-b]pyridine-2,5-dicarboxylic acid

• CAS RN: 122535-07-3
• Molecular Formula: C9H5NO5
• Molecular Weight: 207.14 g/mol
• IUPAC Name: furo[2,3-b]pyridine-2,5-dicarboxylic acid
• InChI: InChI=1S/C9H5NO5/c11-8(12)5-1-4-2-6(9(13)14)15-7(4)10-3-5/h1-3H,(H,11,12)(H,13,14)
• InChI Key: PJONRNMCECDNAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C=C(OC2=NC=C1C(=O)O)C(=O)O

Description

Furo[2,3-b]pyridine-2,5-dicarboxylic acid is a useful research compound. Its molecular formula is C9H5NO5 and its molecular weight is 207.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of diethyl furo[2,3-b]pyridine-2,5-dicarboxylate (10.5 g, 40 mmol) in 1N sodium hydroxide (100 mL) was warmed at 70° C. for two hours. The cooled solution was acidified with conc. hydrochloric acid and the precipitate was collected by filtration and successively washed with water, ethanol and diethyl ether to give pure product (8.14 g, 98.5% yield) mp: >315° C.